Cas no 6624-46-0 (1-methoxy-2-nitro-4,5-dinitrosobenzene)

1-methoxy-2-nitro-4,5-dinitrosobenzene structure
6624-46-0 structure
Product Name:1-methoxy-2-nitro-4,5-dinitrosobenzene
CAS No:6624-46-0
MF:C7H5N3O5
MW:211.131701231003
CID:1706664
PubChem ID:243488
Update Time:2025-04-21

1-methoxy-2-nitro-4,5-dinitrosobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-methoxy-2-nitro-4,5-dinitrosobenzene
    • NSC53380
    • Hydroxy(2-methoxy-4,5-dinitrosophenyl)azane oxide
    • AC1Q1YQZ
    • AC1L6BO1
    • CTK5C3803
    • AR-1C4205
    • NSC 53380
    • NSC-53380
    • NSC53380; Hydroxy(2-methoxy-4,5-dinitrosophenyl)azane oxide; AC1Q1YQZ; AC1L6BO1; CTK5C3803; AR-1C4205; NSC 53380; NSC-53380;
    • 1-methoxy-2-nitro-4,5-dinitroso-benzene
    • DTXSID00216442
    • 6624-46-0
    • Inchi: 1S/C7H5N3O5/c1-15-7-3-5(9-12)4(8-11)2-6(7)10(13)14/h2-3H,1H3
    • InChI Key: JSQUQKNRFLZNHX-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=CC=1[N+](=O)[O-])N=O)N=O

Computed Properties

  • Exact Mass: 211.02295
  • Monoisotopic Mass: 211.02292027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 111.23
  • LogP: 2.92240
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